Cas no 98300-80-2 (b-Neuraminic acid,N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate) (9CI))

• Product Name: b-Neuraminic acid,N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate) (9CI)
• CAS No: 98300-80-2
• MF: C₂₀H₃₁N₄O₁₇P
• MW: 630.45050740242
• MDL: MFCD34551460
• CID: 806549
• PubChem ID: 126897
• Update Time: 2025-07-17

b-Neuraminic acid,N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate) (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Neuraminic acid,N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate) (9CI)
• 1,10-phenanthroline,quinoxalino[2,3-f][1,9]phenanthroline,ruthenium(2+)
• cytidine monophosphate-N-glycoloylneuraminic acid
• 98300-80-2
• (2R,4S,5R,6R)-2-[[(2R,3S,4R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-hydroxy-5-[(2-hydroxyacetyl)amino]-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Cmp-neu5Gc
• beta-Neuraminic acid, N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate)
• DTXSID70904349
• cytidine-5'-monophosphono-N-glycoloyllneuraminic acid
• (2R,4S,5R,6R)-2-[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-hydroxy-5-[(2-hydroxyacetyl)amino]-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• CMP-N-glycolylneuraminate
• CMP-N-glycoloyl-beta-neuraminic acid
• CHEBI:18098
• CMP-beta-Neu5Gc
• C03691
• cytidine 5'-[3,5-dideoxy-5-(2-hydroxyacetamido)-D-glycero-beta-D-galacto-non-2-ulopyranosylonic acid monophosphate]
• Q27102819

• MDL： MFCD34551460
• Inchi： 1S/C20H31N4O17P/c21-10-1-2-24(19(35)22-10)17-15(32)14(31)9(39-17)6-38-42(36,37)41-20(18(33)34)3-7(27)12(23-11(29)5-26)16(40-20)13(30)8(28)4-25/h1-2,7-9,12-17,25-28,30-32H,3-6H2,(H,23,29)(H,33,34)(H,36,37)(H2,21,22,35)/t7-,8+,9+,12+,13+,14+,15+,16+,17+,20+/m0/s1
• InChI Key： HOEWKBQADMRCLO-UIUGZIMDSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O)O[C@@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(CO)=O)O

Computed Properties

• Exact Mass: 630.142
• Monoisotopic Mass: 630.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 341A^2
• XLogP3: -7.4

Experimental Properties

• Density: 2.09
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.751

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine nucleotide sugars

Additional information on b-Neuraminic acid,N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate) (9CI)

Comprehensive Overview of b-Neuraminic acid, N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate) (CAS No. 98300-80-2)

b-Neuraminic acid, N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate) (CAS No. 98300-80-2) is a specialized biochemical compound that has garnered significant attention in the fields of glycobiology and medicinal chemistry. This compound, often referred to as a sialic acid derivative, plays a crucial role in various biological processes, including cell signaling, immune response modulation, and pathogen recognition. Its unique structure, which combines neuraminic acid with a cytidylate moiety, makes it a subject of interest for researchers exploring novel therapeutic agents and diagnostic tools.

The compound's CAS No. 98300-80-2 is a key identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. The inclusion of a hydroxyacetyl group and a 5'-cytidylate in its structure enhances its solubility and stability, making it suitable for various biomedical applications. Recent studies have highlighted its potential in glycoengineering, where it is used to modify cell surfaces for improved therapeutic outcomes, such as in cancer immunotherapy and vaccine development.

One of the most searched topics related to b-Neuraminic acid derivatives is their role in viral infections. With the global focus on emerging pathogens, researchers are investigating how sialic acid analogs like CAS No. 98300-80-2 can inhibit viral attachment to host cells. For instance, influenza viruses and coronaviruses often bind to sialic acid residues on cell surfaces, making this compound a potential candidate for antiviral drug development. This aligns with the growing demand for broad-spectrum antiviral agents in the post-pandemic era.

Another hot topic is the compound's application in personalized medicine. Advances in glycomics have revealed that alterations in sialic acid metabolism are linked to various diseases, including autoimmune disorders and neurodegenerative conditions. By leveraging the unique properties of b-Neuraminic acid, N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate), scientists are developing targeted therapies that modulate glycosylation patterns. This approach is particularly relevant in biopharmaceuticals, where glycosylation affects drug efficacy and safety.

From a technical perspective, the synthesis and characterization of CAS No. 98300-80-2 require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for reproducible research outcomes. Additionally, the compound's stability under different pH conditions and temperature ranges is a common query among researchers, as it impacts its storage and handling protocols.

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To summarize, b-Neuraminic acid, N-(hydroxyacetyl)-, 2-(hydrogen 5'-cytidylate) (CAS No. 98300-80-2) is a versatile compound with wide-ranging implications in healthcare and biotechnology. Its role in viral inhibition, personalized medicine, and glycoengineering underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to become a cornerstone in the development of next-generation therapeutics and diagnostics.